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Compound of Interest

Compound Name: 3-Decanamine

Cat. No.: B13828720

An In-depth Technical Guide to 3-Decanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Decanamine, a long-chain
aliphatic amine. Due to the limited availability of in-depth experimental data specifically for 3-
Decanamine, this document also includes relevant information on its isomer, 1-Decanamine
(decylamine), to provide a broader context for the properties and potential applications of this
class of compounds. This guide covers the fundamental chemical and physical properties,
potential synthesis routes, reactivity, and toxicological information. The content is structured to
be a valuable resource for professionals in research, development, and drug discovery.

Chemical Identity and Properties

3-Decanamine is an organic compound with a ten-carbon backbone and an amine group
located at the third carbon position. Its chemical structure and properties are summarized
below.

Molecular Formula: C1oH23N[1][2]
CAS Numbers:

e 3-Decanamine: 4088-36-2[2], 67232-53-5[3]
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e 1-Decanamine (Decylamine): 2016-57-1[4]

e 5-Decanamine: 86217-83-6[5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Decanamine and its
isomer, 1-Decanamine. Much of the available data for 3-Decanamine is computed, while more
experimental data is available for 1-Decanamine.

1-Decanamine

Property 3-Decanamine .
(Decylamine)
Molecular Weight 157.30 g/mol [1] 157.30 g/mol [4]
IUPAC Name decan-3-amine[1] decan-1-amine[4]
Clear, colorless to very slight
Appearance - yellow liquid with an ammonia-
like odor[6][7]
Boiling Point - 216-218 °C[7]
Melting Point - 12-14 °C[7]
Density - 0.787 g/mL at 25 °CJ[7]
Refractive Index - n20/D 1.436][7]
Flash Point - 85 °C[6]
pKa (Predicted) 10.93 + 0.19[2]
XLogP3-AA 3.7[1] 4.2[4]
Insoluble in water; soluble in
- chloroform, ethyl acetate,
Solubility

ethanol, ether, acetone, and

benzene[7]

Synthesis of Decanamines
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While specific experimental protocols for the synthesis of 3-Decanamine are not readily
available in the reviewed literature, a common method for the synthesis of aliphatic amines is
reductive amination. The following is a representative protocol for the synthesis of 1-
Decanamine from decanal, which illustrates a general approach that could be adapted for 3-
decanone to produce 3-Decanamine.

Example Experimental Protocol: Reductive Amination
for 1-Decanamine Synthesis

This protocol is based on the general principles of reductive amination.
Materials:

e Decanal

¢ Ammonia source (e.g., ammonia in ethanol, ammonium acetate)

e Reducing agent (e.g., sodium borohydride, sodium triacetoxyborohydride)
e Anhydrous solvent (e.g., methanol, dichloromethane)

e Glacial acetic acid (if using a less reactive amine source)

e Drying agent (e.g., anhydrous magnesium sulfate)

o Standard laboratory glassware for organic synthesis

» Magnetic stirrer and heating mantle

Procedure:

¢ In a round-bottom flask, dissolve decanal in the chosen anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon).

o Add the ammonia source to the solution. If necessary, add a catalytic amount of glacial
acetic acid to facilitate imine formation.
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 Stir the mixture at room temperature for a designated period (e.g., 1-2 hours) to allow for the
formation of the imine intermediate.

e Cool the reaction mixture in an ice bath.
« Slowly add the reducing agent portion-wise, maintaining a low temperature.

» After the addition is complete, allow the reaction to warm to room temperature and stir
overnight.

e Quench the reaction by carefully adding water or a dilute acid solution.
o Extract the aqueous layer with an organic solvent (e.g., diethyl ether, ethyl acetate).
o Combine the organic extracts and wash with brine.

» Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent
under reduced pressure.

e The crude product can be purified by distillation or column chromatography.

Synthesis Pathway Diagram

The following diagram illustrates the general logical flow of a reductive amination reaction for
the synthesis of a primary amine from an aldehyde.

Reactants

Aldehyde (e.g., Decanal) Reaction Steps Products

Reducing Agent
|—> Imine Formation In-situ Reduction P Primary Amine (e.g., 1-Decanamine)

Ammonia Source 4

Y
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Caption: Logical workflow for the synthesis of a primary amine via reductive amination.

Reactivity and Toxicology
Chemical Reactivity

Decanamines, as primary aliphatic amines, exhibit typical reactivity for this class of
compounds.

» Basicity: The lone pair of electrons on the nitrogen atom makes decanamines basic. They
react with acids in exothermic reactions to form ammonium salts.

» Nucleophilicity: The nitrogen atom is nucleophilic and can react with electrophiles.

o Incompatibilities: Decanamines may be incompatible with isocyanates, halogenated
organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[8] Flammable
gaseous hydrogen may be generated in combination with strong reducing agents, such as
hydrides.[8] They can absorb carbon dioxide from the air.[7]

Toxicological Information

Detailed toxicological data for 3-Decanamine is not available. However, information for 1-
Decanamine provides an indication of the potential hazards associated with this class of
compounds.

o General Hazards: 1-Decanamine is considered corrosive and can cause eye and skin burns.
[6] It is harmful if swallowed or absorbed through the skin.[6] It may cause severe irritation to
the respiratory and digestive tracts with possible burns.[6]

o Specific Toxicological Data (1-Decanamine):
o LD50 (Oral, rat): 280 uL/kg[6]
o LD50 (Skin, rabbit): 350 uL/kg[6]

o Target Organs: For 1-Decanamine, target organs include the blood, central nervous system,
and blood-forming organs.[6] Overexposure may lead to methemoglobinemia.[6]
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Applications

While specific applications for 3-Decanamine are not well-documented, aliphatic amines, in
general, have a wide range of industrial and research applications.

¢ Intermediates in Organic Synthesis: They serve as building blocks for more complex
molecules. For instance, decylamine has been used in the synthesis of dynole-2-24 and as a
modifier in the creation of nanocomposites.[7]

» Corrosion Inhibitors: Their ability to form a protective film on metal surfaces makes them
useful as corrosion inhibitors.

o Surfactants and Emulsifiers: Long-chain amines and their salts can act as cationic
surfactants. Decylamine oxide, a derivative, can be used as a low-foaming surfactant in
cleaning products.[9]

e Fungicides: Some amines are used as intermediates in the production of fungicides.[9]

» Nanoparticle Synthesis: They can be used as capping agents to control the size and stability
of nanoparticles.[7]

Conclusion

3-Decanamine is a primary aliphatic amine with potential applications in various fields of
chemistry and materials science. While specific experimental data for this isomer is limited, the
information available for the closely related 1-Decanamine provides valuable insights into its
likely properties, reactivity, and potential uses. Further research is needed to fully characterize
the specific properties and applications of 3-Decanamine. This guide serves as a foundational
resource for researchers and professionals interested in this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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